Cas no 2171496-12-9 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-(prop-2-en-1-yl)formamido}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-(prop-2-en-1-yl)formamido}acetic acid
• CAS No: 2171496-12-9
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6560299
• PubChem ID: 165583638
• Update Time: 2025-08-03

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-(prop-2-en-1-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-(prop-2-en-1-yl)formamido}acetic acid
• EN300-1541762
• 2171496-12-9
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]-N-(prop-2-en-1-yl)formamido}acetic acid

• Inchi： 1S/C25H26N2O6/c1-2-12-27(14-22(28)29)24(30)23-21(11-13-32-23)26-25(31)33-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h2-10,20-21,23H,1,11-15H2,(H,26,31)(H,28,29)
• InChI Key： KICRDFYMQOOJDS-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N(CC(=O)O)CC=C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-(prop-2-en-1-yl)formamido}acetic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-(prop-2-en-1-yl)formamido}acetic Acid (CAS No. 2171496-12-9)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-(prop-2-en-1-yl)formamido}acetic acid, identified by its CAS number 2171496-12-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety, an oxolane ring, and multiple functional groups such as amino and formamido functionalities. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular biology.

The fluorene component in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are well-documented for their role in various pharmaceutical applications due to their stability, luminescence properties, and ability to serve as scaffolds for drug molecules. The methoxycarbonyl group attached to the fluorene ring enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry. This feature is especially relevant in the context of modern drug design, where optimizing solubility and bioavailability is critical for therapeutic efficacy.

The oxolane ring is another key structural feature of this compound. Oxolane derivatives are known for their versatility in medicinal chemistry, often serving as chiral centers or as part of larger pharmacophores. The incorporation of an amino group into the oxolane ring further expands the compound's potential utility, as amino groups are frequently involved in hydrogen bonding interactions with biological targets. These interactions are essential for modulating the activity of enzymes and receptors, making such compounds attractive candidates for therapeutic development.

The prop-2-en-1-yl group, also known as allyl, introduces a degree of unsaturation into the molecule, which can be exploited in various chemical reactions. Allyl groups are commonly used in organic synthesis due to their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura coupling, which are pivotal in constructing complex molecular architectures. Additionally, the formamido moiety contributes to the compound's hydrogen bonding capacity, further enhancing its potential as a pharmacological agent.

In recent years, there has been a growing interest in developing novel compounds with enhanced binding affinity and selectivity for biological targets. The multifaceted nature of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-(prop-2-en-1-yl)formamido}acetic acid makes it a promising candidate for such applications. Its unique structural features allow it to interact with biological systems in multiple ways, potentially leading to the development of new therapeutic agents with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The combination of fluorene-based scaffolds with functional groups that enhance binding interactions suggests that this molecule could be used to modulate the activity of specific enzymes or receptors involved in disease pathways. For instance, studies have shown that fluorene derivatives can exhibit inhibitory effects on certain kinases and proteases, which are often implicated in cancer and inflammatory diseases.

Furthermore, the presence of an oxolane ring provides a chiral center that can be exploited to develop enantiomerically pure compounds. Chirality is a critical factor in drug design, as many drugs exist as pairs of enantiomers that exhibit different biological activities. By carefully controlling the stereochemistry of this compound, researchers can optimize its pharmacological properties and minimize unwanted side effects.

The formamido group within the molecule also offers opportunities for further functionalization. This moiety can be modified through various chemical reactions to introduce additional functional groups or tags that enhance analytical detection methods. Such modifications are particularly useful in biochemical assays and high-throughput screening (HTS) platforms, where compounds need to be easily identifiable and quantifiable.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for drug discovery. Molecular modeling studies have shown that its structure can be optimized to improve binding affinity for target proteins through rational design or de novo synthesis. These computational approaches complement traditional synthetic strategies by providing insights into how structural modifications can influence biological activity.

In addition to its pharmaceutical applications, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-(prop-2-en-1-y l)formamido}acetic acid may find utility in materials science and nanotechnology. Fluorene derivatives are known for their fluorescence properties, which make them valuable components in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique structural features of this compound could potentially be leveraged to develop novel materials with enhanced optical properties.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are employed to construct the complex molecular framework efficiently. The successful synthesis not only demonstrates the synthetic prowess of modern organic chemistry but also paves the way for further exploration of related compounds.

The future prospects for 2-{1-3-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)oxolan -2 -yl-N-(prop -2 -en -1 -y l)formamido}acetic acid are vast and exciting. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly important role in therapeutic development. Additionally, advancements in synthetic methodologies will likely enable the production of analogs with tailored properties for specific applications.

In conclusion,2-{1 -3 -({(9H-fluoren e -9 -yl)methoxy carbonyl }a mino )ox lan e - 2 -y l-N -( prop - 2 -en e - 1 y l )for ma mido}a cetic acid (CAS No .2171496 -12 -9) is a remarkable compound with diverse potential applications across multiple scientific disciplines . Its intricate structure , featuring functional groups such as fluorene , methoxycarbonyl , oxolane , amino , formamido , and allyl , makes it an attractive scaffold for drug discovery , materials science , and beyond . As research progresses , we can expect this compound to contribute significantly to advancements in pharmaceuticals , diagnostics , and other cutting-edge technologies .